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Compound of Interest

Compound Name: Bms ccr2 22

Cat. No.: B7909903

Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction

BMS CCR2 22, also known as BMS-813160, is a high-affinity antagonist of the C-C chemokine
receptor 2 (CCR2). This receptor plays a pivotal role in mediating the migration of monocytes
from the bone marrow to sites of inflammation in response to its primary ligand, monocyte
chemoattractant protein-1 (MCP-1 or CCL2). By blocking the interaction between CCL2 and
CCR2, BMS CCR2 22 effectively inhibits the downstream signaling pathways that lead to
monocyte chemotaxis. This makes it a valuable tool for studying the role of CCR2 in various
inflammatory and autoimmune diseases, as well as a potential therapeutic agent. Some studies
also indicate that BMS CCR2 22 exhibits dual antagonism for both CCR2 and CCR5.

Data Presentation

The following tables summarize the in vitro and in vivo efficacy of BMS CCR2 22 in blocking
CCR2-mediated functions.

Table 1: In Vitro Activity of BMS CCR2 22
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Assay Type Description IC50 Value (nM)

Inhibition of a radiolabeled
Radioligand Binding ligand binding to human CCR2  5.1[1]

expressed in cell membranes.

Inhibition of CCL2-induced
_ intracellular calcium
Calcium Flux S 18[1]
mobilization in CCR2-

expressing cells.

Inhibition of CCL2-induced
Monocyte Chemotaxis migration of human 1[1]

monocytes.

Table 2: In Vivo Efficacy of BMS CCR2 22 in a Mouse Model of Peritonitis

Animal Model Treatment Dosage Outcome

Significant reduction
in the infiltration of
Thioglycollate-Induced inflammatory
L BMS CCR2 22 Dose-dependent
Peritonitis in Mice monocytes and
macrophages into the

peritoneum.[2]

Signaling Pathway

The binding of CCL2 to CCR2 initiates a cascade of intracellular signaling events that are
crucial for monocyte migration. BMS CCR2 22 acts as a competitive antagonist, blocking these
downstream effects.
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(Prepare BMS CCR2 22 dilutions)

Add assay components to 96-well plate:
- Buffer/Non-labeled ligand
- BMS CCR2 22

- [**1-CCL2 Load THP-1 cells with Indo-1 AM
- CCR2 membranes

' i

Incubate at RT for 60 min Wash and resuspend cells
(Harvest membranes by filtration Pre-incubate with BMS CCR2 22

Wash filters (Establish baseline quorescence)

(Measure radioactivita Stimulate with CCL2 and record fluorescence

Calculate IC50 (Analyze data and calculate ICSCD
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(Set up Transwell plate with CCL2 in lower chambe) (Administer BMS CCR2 22 or vehicle to mice)

l l

(Pre-incubate THP-1 cells with BMS CCR2 22) Gnduce peritonitis with i.p. thioglycollate)
; ‘
Gdd cells to upper chamber Euthanize mice at 24/48 hours)
; ‘
Gncubate for 2-4 hours Perform peritoneal lavage to collect cells)
; ‘
(Remove non-migrated cells Stain cells for flow cytometry)
; ‘
(Stain and quantify migrated cells Analyze monocyte/macrophage populations)

(Calculate inhibition and ICSCD (Determine in vivo efficacy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [BMS CCR2 22: A Potent Inhibitor of Monocyte
Migration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909903#bms-ccr2-22-for-blocking-monocyte-
migration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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